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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Disperse Black
9 (C.I. 111301), a monoazo dye, as a coloring agent in polymer science research. It covers its
physicochemical properties, effects on polymer characteristics, and standardized experimental
procedures.

Overview and Physicochemical Properties

Disperse Black 9 is a non-ionic, hydrophobic dye primarily used for coloring synthetic fibers
like polyester and polyamide.[1] Its mechanism involves diffusion into the amorphous regions of
polymers at elevated temperatures, where it is physically trapped, providing coloration.[2] Its
low water solubility and affinity for organic polymers make it suitable for incorporation into
plastics, coatings, and inks.[2][3] While its primary application is in the textile and plastics
industries, its properties suggest potential use in research settings, such as a visual marker in
polymer composites.

Table 1: Physicochemical Properties of Disperse Black 9
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Property Value Reference(s)

C.l. Name Disperse Black 9 [4]

CAS Number 12222-69-4

Molecular Formula C16H20N402

Molecular Weight 300.36 g/mol
Dark brown to black

Appearance -
powder/granules

Melting Point 157 - 160 °C -
Sparingly soluble in water;

Solubility Soluble in ethanol, acetone,

benzene.

Chemical Class

Monoazo Dye

Safety and Handling Protocol

Disperse Black 9 is classified as a hazardous substance and may cause skin, eye, and

respiratory irritation, as well as skin sensitization. Strict adherence to safety protocols is

mandatory.

2.1 Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

» Skin Protection: Wear impervious protective clothing and gloves (nitrile or neoprene rubber

are suitable for dry solids).

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if engineering controls are

insufficient to prevent dust inhalation.

2.2 Handling and Storage:

» Handle only in a well-ventilated area or a chemical fume hood to avoid dust generation.
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» Store in a cool, dry, well-ventilated area in a tightly sealed, clearly labeled container.
o Keep away from incompatible materials such as strong oxidizing agents.

» Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when handling. Wash
hands thoroughly after use.

2.3 Spill and Disposal:

e Minor Spills: Remove ignition sources. Use dry clean-up procedures to avoid generating
dust. Collect spilled material into a labeled container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Start: Prepare to Handle
Disperse Black 9

Step 1: Don Personal
Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

'

Step 2: Ensure Proper
Engineering Controls
(Fume Hood / Ventilation)

l

Step 3: Weigh Dye
(Use anti-static weigh boat)

'

Step 4: Clean Up Workspace
and Decontaminate

'

Step 5: Dispose of Waste
(Follow institutional guidelines)

Diagram 1: Safety Protocol for Handling Disperse Black 9

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Disperse Black 9
Powder

Melt Extrusion Water Bath Colored Polymer

Dry Blending

Pelletizing

L »] (High Shear & Temp) Quenching Pellets
Dried Polymer
Resin
Inputs
Diagram 2: Melt Compounding Workflow
Polymer Matrix Type Dye Concentration Dispersion Quality Processing Conditions

& Input Varia fle

Final Colored
Polymer Properties Temperature Shear Rate
(Color, Mechanical, Thermal)

Polymer-Dye
Compatibility

Diagram 3: Factors Influencing Final Polymer Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Disperse Black 9 in
Polymer Science Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585380#disperse-black-9-for-coloring-in-polymer-
science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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